4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride

• IUPAC Name: 4-[(2-chloro-6-fluorophenyl)methylamino]butan-1-ol;hydrochloride
• InChI: InChI=1S/C11H15ClFNO.ClH/c12-10-4-3-5-11(13)9(10)8-14-6-1-2-7-15;/h3-5,14-15H,1-2,6-8H2;1H
• InChI Key: RKXZFDHNOTVQCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CNCCCCO)F.Cl
• Molecular Formula: C11H16Cl2FNO
• Molecular Weight: 268.15 g/mol

Description

4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme in the B-cell receptor signaling pathway, which plays a critical role in the development and function of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being investigated as a potential treatment for various B-cell malignancies and autoimmune disorders.

Mechanism of Action

BTK is a non-receptor tyrosine kinase that plays a critical role in the B-cell receptor signaling pathway. Upon activation of the B-cell receptor, BTK is recruited to the plasma membrane and phosphorylated, leading to downstream activation of various signaling pathways, including the PI3K/AKT and NF-κB pathways. 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride binds to the ATP-binding pocket of BTK and inhibits its activity, leading to the suppression of downstream signaling pathways and ultimately, B-cell proliferation and survival.
Biochemical and Physiological Effects:
4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride has been shown to have potent and selective inhibition of BTK in both biochemical and cellular assays. In preclinical models of B-cell malignancies, 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride has demonstrated significant antitumor activity, including inhibition of tumor growth and prolonged survival. 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride has also been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which make it an attractive candidate for clinical development.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride is its potent and selective inhibition of BTK, which makes it an attractive candidate for the treatment of B-cell malignancies and autoimmune disorders. 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride has also shown synergistic effects when combined with other targeted therapies, which could potentially improve treatment outcomes. However, one limitation of 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride is its relatively narrow therapeutic window, which could lead to dose-limiting toxicities in clinical trials.

Future Directions

There are several potential future directions for the development of 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride. One area of interest is the investigation of 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride in combination with other targeted therapies for the treatment of B-cell malignancies. Another area of interest is the exploration of 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride in autoimmune disorders, such as rheumatoid arthritis and lupus, which are also driven by B-cell activation. Additionally, the development of more potent and selective BTK inhibitors, such as 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride, could lead to improved treatment outcomes and fewer side effects in patients.

Scientific Research Applications

4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride has demonstrated potent and selective inhibition of BTK, leading to decreased B-cell proliferation, survival, and migration. 4-[(2-chloro-6-fluorobenzyl)amino]-1-butanol hydrochloride has also shown synergistic effects when combined with other targeted therapies, such as venetoclax and lenalidomide, in preclinical models of CLL and MCL.